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Compound of Interest

Compound Name: PD 116779

Cat. No.: B1678589

For Immediate Release

[City, State] — December 8, 2025 — This technical guide provides a comprehensive overview of
PD 116779, a potent antitumor antibiotic belonging to the benz[a]anthraquinone class of
compounds. This document is intended for researchers, scientists, and professionals in the
field of drug development, offering a centralized resource on the compound's chemical
properties, biological activity, and mechanism of action.

Chemical Structure and Properties

PD 116779 is chemically defined as 2,3,8-trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-
1,7,12-trione.[1][2] Its fundamental properties are summarized in the table below.
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Property Value
2,3,8-trihnydroxy-3-methyl-2,4-
IUPAC Name
dihydrobenzo[a]anthracene-1,7,12-trione[1][2]
CAS Number 102674-89-5[1][2][3][4]
Molecular Formula C19H1406[1][2][3]
Molecular Weight 338.31 g/mol [1][2]

CC1(CC2=C(C(=0)C10)C3=C(C=C2)C(=0)C4
=C(C3=0)C=CC=C40)0][1]

Canonical SMILES

InChl Key ZGIMILWQWQRQNJ-UHFFFAOYSA-N[1][2]
Appearance Yellow Needle Crystal[1]
Solubility Soluble in DMSO[1]

Biological Activity and Therapeutic Potential

PD 116779 has been identified as a novel antitumor antibiotic.[1][2] Its biological activity is
primarily characterized by its cytotoxicity against various cancer cell lines.

In Vitro Cytotoxicity

While specific quantitative data from peer-reviewed literature is not readily available in the initial
search, the compound is noted for its anticancer activity and cytotoxicity. It has been reportedly
tested against L1210 lymphocytic leukemia and HCT-8 human colon adenocarcinoma cell
lines.[4] Further investigation into specialized databases and historical literature is required to
populate a comprehensive table of ICso or Glso values.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of PD 116779 are
not extensively detailed in the readily available literature. However, based on its classification
as a fermentation-derived antibiotic, the general workflow for its isolation and characterization
can be inferred.
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Structural & Biological Characterization
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Figure 1. A generalized workflow for the isolation and characterization of natural product
antibiotics like PD 116779.

Mechanism of Action and Signaling Pathways

The precise molecular mechanism of action and the specific signaling pathways modulated by
PD 116779 are not well-documented in the currently available information. As a
benz[a]anthraquinone, it is plausible that its mode of action could involve intercalation into
DNA, inhibition of topoisomerases, or generation of reactive oxygen species, similar to other
compounds in this class. Further research is necessary to elucidate its specific cellular targets
and downstream effects.

A logical diagram representing the potential, yet unconfirmed, mechanism of action is
presented below.
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Figure 2. A hypothetical signaling pathway for the antitumor activity of PD 116779 based on its
chemical class.

This document serves as a foundational guide to PD 116779. As further research becomes
available, this information will be updated to provide a more complete understanding of this
promising antitumor agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling PD 116779: A Technical Primer on the
Benz[a]anthraquinone Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678589#what-is-the-chemical-structure-of-pd-
116779]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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